3,5-dimethyl-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

• IUPAC Name: 3,5-dimethyl-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C23H20N2O3/c1-13-4-6-21-19(11-13)25-23(27)18-12-17(5-7-20(18)28-21)24-22(26)16-9-14(2)8-15(3)10-16/h4-12H,1-3H3,(H,24,26)(H,25,27)
• InChI Key: VVZJLJFJGIIGFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NC(=O)C4=CC(=CC(=C4)C)C)C(=O)N2
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. It includes a dibenzo[b,f][1,4]oxazepin ring, which is a type of heterocyclic compound.

Physical And Chemical Properties Analysis

This compound has a density of 1.3±0.1 g/cm^3, a boiling point of 535.8±50.0 °C at 760 mmHg, and a flash point of 203.2±23.6 °C. It has 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 2 freely rotating bonds. Its ACD/LogP is 3.39.

Scientific Research Applications

Synthesis and Chemical Reactions

Studies have focused on the synthesis and reactions of related heterocyclic compounds, exploring their chemical properties and potential applications. For example, research on the reactions and rearrangements of benzo[diazepino]oxazole derivatives highlights the synthesis of complex molecules through treatment with dimethyl formamide, leading to the formation of exo-methylene compounds and other derivatives through mechanistic transformations (Terada et al., 1973). Similarly, the creation of novel polycyclic systems containing benzodiazepine and isoindolinone fragments shows the intricate processes involved in synthesizing new fused pentacyclic systems, underscoring the versatility of such heterocyclic frameworks in chemical synthesis (Ukhin et al., 2011).

Pharmaceutical Applications

Research has also extended to the pharmaceutical applications of related compounds, with studies on benzodifuranyl derivatives exploring their potential as anti-inflammatory and analgesic agents. This work illustrates the utility of these compounds in drug development, highlighting their role in inhibiting cyclooxygenase enzymes and displaying significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Material Science and Optical Applications

Furthermore, the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids demonstrates the potential applications of these compounds in material science, particularly in nonlinear optical (NLO) properties. These studies suggest the relevance of such compounds in developing materials with specific optical characteristics, useful in various technological applications (Almansour et al., 2016).